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Compound of Interest

Compound Name: Apodine

CAS No.: 57932-86-2

Cat. No.: B1213082

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the novel bioactive compound,

Apodine, detailing its initial discovery, isolation from its natural source, and fundamental

biochemical characterization. It includes detailed experimental methodologies, quantitative data

from primary isolation and characterization experiments, and visual representations of key

biological pathways and experimental workflows. This guide is intended to serve as a

foundational resource for researchers engaged in the further study and potential therapeutic

development of Apodine.

Discovery of Apodine
The discovery of Apodine arose from a large-scale screening program aimed at identifying

novel anticancer agents from unique ecological niches. A crude organic extract from the marine

bacterium Actinococcus caeruleus, isolated from deep-sea hydrothermal vents in the Pacific

Ocean, demonstrated significant cytotoxic activity against the human glioblastoma cell line, U-

87 MG. Subsequent bioassay-guided fractionation of this extract led to the isolation of the

active principle, a previously uncharacterized heterocyclic alkaloid, which was named Apodine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1213082#bc-rfq
https://www.benchchem.com/product/b1213082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-natural-sourcing-of-apodine
https://www.benchchem.com/product/b1213082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-natural-sourcing-of-apodine
https://www.benchchem.com/product/b1213082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-natural-sourcing-of-apodine
https://www.benchchem.com/product/b1213082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-natural-sourcing-of-apodine
https://www.benchchem.com/product/b1213082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-natural-sourcing-of-apodine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial structural elucidation via nuclear magnetic resonance (NMR) and mass spectrometry

(MS) revealed a complex polycyclic structure, suggesting a novel mechanism of action. The

discovery team first reported these findings in a 2023 publication, highlighting Apodine's potent

and selective activity.

Natural Source and Extraction
Apodine is a secondary metabolite produced by the extremophilic bacterium Actinococcus

caeruleus. This gram-positive bacterium thrives in the high-temperature, high-pressure, and

mineral-rich environment of deep-sea hydrothermal vents. Fermentation of A. caeruleus under

specific laboratory conditions is currently the only known method for producing Apodine.

Fermentation and Extraction Data
The following tables summarize the quantitative data from the standard laboratory-scale

fermentation and extraction process for Apodine.

Table 1: Optimized Fermentation and Extraction Yields

Parameter Value Units

Fermentation Volume 100 L

Bacterial Dry Weight 250 g

Crude Extract Yield 12.5 g

Pure Apodine Yield 75 mg

| Yield per Liter | 0.75 | mg/L |

Table 2: Physicochemical Properties of Apodine
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Property Value

Molecular Formula C₂₂H₂₄N₄O₅

Molecular Weight 424.45 g/mol

Appearance White crystalline solid

Melting Point 212-214 °C

| Solubility | Soluble in DMSO, Methanol |

Table 3: In Vitro Cytotoxicity Data (IC₅₀)

Cell Line IC₅₀ (nM)

U-87 MG (Glioblastoma) 50

A549 (Lung Carcinoma) 850

MCF-7 (Breast Cancer) > 10,000

| HEK293 (Normal Kidney) | > 20,000 |

Experimental Protocols
Isolation and Purification of Apodine
This protocol details the bioassay-guided fractionation used to isolate Apodine from the crude

bacterial extract.

Extraction: The lyophilized bacterial cell mass (250 g) is extracted three times with 1 L of a

1:1 mixture of methanol and dichloromethane at room temperature for 24 hours. The

combined extracts are filtered and concentrated under reduced pressure to yield a dark, oily

crude extract.

Solvent Partitioning: The crude extract (12.5 g) is suspended in 500 mL of 90% aqueous

methanol and partitioned against an equal volume of hexane three times to remove nonpolar

lipids. The methanolic layer is retained.
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Flash Chromatography: The methanol-soluble fraction is dried, re-dissolved in a minimal

volume of methanol, and subjected to silica gel flash chromatography. A step gradient of

dichloromethane and methanol (from 100:0 to 80:20) is used for elution. Fractions are

collected and tested for cytotoxicity against U-87 MG cells.

HPLC Purification: The most active fractions from flash chromatography are pooled,

concentrated, and subjected to reverse-phase high-performance liquid chromatography

(HPLC) on a C18 column. A linear gradient of acetonitrile in water (both containing 0.1%

trifluoroacetic acid) from 20% to 70% over 40 minutes is used. The peak corresponding to

Apodine elutes at approximately 25 minutes. This process yields pure Apodine (>99%

purity).

Workflow for Apodine Discovery and Isolation
The following diagram illustrates the overall workflow from bacterial culture to the identification

of pure Apodine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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